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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B15544723

Get Quote

(24R)-MC 976, more commonly known as Calcipotriol or by its brand name Dovonex, is a

synthetic analog of calcitriol, the active form of vitamin D3.[1][2] It is a cornerstone in the topical

treatment of plaque psoriasis, a chronic autoimmune skin condition characterized by

hyperproliferation and abnormal differentiation of keratinocytes.[3][4] This in-depth technical

guide provides a detailed overview of the chemical properties, synthesis, analytical methods,

and biological activity of (24R)-MC 976 for researchers, scientists, and drug development

professionals.

Core Chemical Properties
(24R)-MC 976 is a white to off-white crystalline substance.[5][6] Its chemical structure is

characterized by a seco-steroid backbone, similar to vitamin D, with key modifications in the

side chain that enhance its therapeutic profile while minimizing systemic effects on calcium

metabolism.[1][2]

Physicochemical Data
A summary of the key physicochemical properties of (24R)-MC 976 is presented in the table

below for easy reference and comparison.
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Property Value Reference

IUPAC Name

(1R,3S,5Z)-5-[(2E)-2-

[(1R,3aS,7aR)-1-[(2R,3E)-5-

cyclopropyl-5-hydroxypent-3-

en-2-yl]-7a-methyl-

2,3,3a,5,6,7-hexahydro-1H-

inden-4-ylidene]ethylidene]-4-

methylidenecyclohexane-1,3-

diol

[1]

Molecular Formula C₂₇H₄₀O₃ [1][7]

Molecular Weight 412.6 g/mol [1][7]

CAS Number 112965-21-6 [1]

Melting Point 166-168 °C [3]

Solubility

Freely soluble in ethanol;

soluble in chloroform and

propylene glycol; practically

insoluble in liquid paraffin and

water (0.6 mcg/mL).

[3]

Appearance
White or almost white

crystalline substance.
[3][6]

Storage

Store at 2°C - 8°C.[7]

Lyophilized form is stable for

36 months at -20°C. In

solution, store at -20°C and

use within 1 month.

[8]

Synthesis and Manufacturing
The synthesis of (24R)-MC 976 is a complex multi-step process. While several synthetic routes

have been developed, a common strategy involves the convergent synthesis of two key

fragments: the A-ring and the CD-ring system, which are then coupled to form the final
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molecule. One notable approach is the Julia-Kocienski olefination to construct the C22-C23

double bond.[3]

Illustrative Synthetic Protocol: Julia-Kocienski
Olefination Route
This protocol provides a generalized overview of a synthetic approach. Specific reagents,

conditions, and purification methods may vary based on patented procedures and proprietary

manufacturing processes.

Preparation of the CD-Ring Phenylsulfone Fragment: The synthesis begins with a suitable

vitamin D precursor, which is converted to a C-22 phenylsulfonyl derivative. This key

intermediate is a stable, crystalline compound that can be purified to the high degree

required for pharmaceutical synthesis.[3]

Preparation of the A-Ring Aldehyde Fragment: A separate multi-step synthesis is employed

to create the A-ring synthon, which is an α-hydroxy aldehyde with a protected silyl group.[3]

Julia-Kocienski Olefination: The CD-ring phenylsulfone is reacted with the A-ring aldehyde in

the presence of a strong organic base in an aprotic solvent. This reaction forms a

diastereomeric mixture of α-hydroxysulfones.[3]

Reductive Desulfonation: The resulting α-hydroxysulfone mixture undergoes reductive

desulfonation, for example, using a sodium amalgam, to yield the coupled product.[3]

Deprotection and Purification: The hydroxyl protecting groups are removed, and the final

product, (24R)-MC 976, is purified using chromatographic techniques to yield a product with

high purity, containing minimal amounts of the undesired (22Z)-isomer.[3]

Mechanism of Action: VDR-Mediated Signaling
(24R)-MC 976 exerts its therapeutic effects primarily through its interaction with the Vitamin D

Receptor (VDR), a member of the nuclear receptor superfamily.[2][9] While it has a comparable

affinity for the VDR as the endogenous ligand calcitriol, it is significantly less active in regulating

systemic calcium metabolism, making it ideal for topical application.[2]

The binding of (24R)-MC 976 to the VDR initiates a cascade of molecular events:
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VDR Activation: (24R)-MC 976 binds to the VDR in the cytoplasm of keratinocytes.

Heterodimerization: The ligand-VDR complex translocates to the nucleus and forms a

heterodimer with the Retinoid X Receptor (RXR).

Gene Transcription Modulation: This heterodimeric complex binds to specific DNA

sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of

target genes.

Biological Effects: This binding modulates the transcription of genes involved in cell

proliferation, differentiation, and inflammation, leading to the normalization of keratinocyte

growth and a reduction in the inflammatory infiltrate characteristic of psoriasis.[3]
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Caption: VDR signaling pathway of (24R)-MC 976.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity and Assay
A robust and validated Reverse-Phase HPLC (RP-HPLC) method is crucial for the quality

control of (24R)-MC 976 in bulk drug substance and pharmaceutical formulations.

Objective: To determine the purity of (24R)-MC 976 and quantify its concentration.

Materials:

HPLC system with a UV detector

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://patents.google.com/patent/US20100222614A1/en
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body-img#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase: Methanol:Water (80:20, v/v)[7]

(24R)-MC 976 reference standard

Methanol (HPLC grade)

Water (HPLC grade)

Methodology:

Standard Preparation: Prepare a stock solution of (24R)-MC 976 reference standard in

methanol (e.g., 100 µg/mL). Further dilute with the mobile phase to create working standards

of desired concentrations.[7]

Sample Preparation (Ointment): Accurately weigh a portion of the ointment and dissolve it in

a suitable solvent like chloroform or methanol. The extraction may be facilitated by gentle

heating and sonication. Dilute the extract with the mobile phase to the desired concentration.

[7]

Chromatographic Conditions:

Column: C18

Mobile Phase: Methanol:Water (80:20, v/v)[7]

Flow Rate: 1.0 mL/min[7]

Detection Wavelength: 264 nm[7]

Injection Volume: 20 µL

Analysis: Inject the standard and sample solutions into the HPLC system. The retention time

for (24R)-MC 976 is typically around 8.2 minutes under these conditions.[7]

Quantification: Compare the peak area of (24R)-MC 976 in the sample to the peak areas of

the standards to determine the concentration. Purity is assessed by the relative peak areas
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of the main peak and any impurities.
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Caption: HPLC analysis workflow for (24R)-MC 976.

Vitamin D Receptor (VDR) Competitive Binding Assay
This assay determines the affinity of (24R)-MC 976 for the VDR by measuring its ability to

compete with a radiolabeled ligand.
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Objective: To determine the inhibitory constant (Ki) of (24R)-MC 976 for the VDR.

Materials:

Purified recombinant VDR or cell/tissue homogenates expressing VDR

Radiolabeled ligand (e.g., [³H]-calcitriol)

(24R)-MC 976 (unlabeled competitor)

Assay buffer

Glass fiber filters and vacuum filtration manifold

Scintillation counter and cocktail

Methodology:

Incubation: In a multi-well plate, combine the VDR source, a fixed concentration of [³H]-

calcitriol, and varying concentrations of (24R)-MC 976. Include controls for total binding (no

competitor) and non-specific binding (a large excess of unlabeled calcitriol).

Separation: After incubation, separate the bound from free radioligand by rapid vacuum

filtration through glass fiber filters. The filters will retain the VDR-ligand complex.

Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the

radioactivity using a liquid scintillation counter.

Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the

total binding. Plot the percentage of specific binding against the logarithm of the (24R)-MC
976 concentration. Use non-linear regression to determine the IC₅₀ (the concentration of

(24R)-MC 976 that inhibits 50% of the specific binding of the radioligand). The Ki can then be

calculated using the Cheng-Prusoff equation.

Keratinocyte Proliferation Assay (MTT Assay)
This assay is used to assess the anti-proliferative effects of (24R)-MC 976 on keratinocytes.
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Objective: To determine the effect of (24R)-MC 976 on the proliferation of human keratinocytes.

Materials:

Human keratinocyte cell line (e.g., HaCaT)

Cell culture medium and supplements

(24R)-MC 976

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or acidified isopropanol)

Multi-well plate reader

Methodology:

Cell Seeding: Seed keratinocytes in a 96-well plate at a predetermined density and allow

them to adhere overnight.

Treatment: Treat the cells with various concentrations of (24R)-MC 976 for a specified period

(e.g., 24-72 hours). Include a vehicle control.

MTT Addition: After the treatment period, add MTT solution to each well and incubate for a

few hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple

formazan.

Solubilization: Remove the medium and add a solubilization solution to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a specific wavelength

(e.g., 570 nm) using a plate reader.

Data Analysis: The absorbance is directly proportional to the number of viable cells.

Calculate the percentage of cell proliferation inhibition for each concentration of (24R)-MC
976 relative to the vehicle control.
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Pharmacokinetics and Metabolism
Following topical application, a small percentage of (24R)-MC 976 is systemically absorbed.[6]

Systemically absorbed (24R)-MC 976 is rapidly metabolized in the liver via a pathway similar to

that of endogenous vitamin D.[6][9] The primary metabolites are significantly less potent than

the parent compound, contributing to its favorable safety profile.[6][9] The active form of vitamin

D and its metabolites are transported in the blood bound to specific plasma proteins and are

excreted primarily in the bile.[6][9]

Conclusion
(24R)-MC 976, or Calcipotriol, is a well-characterized synthetic vitamin D3 analog with a proven

efficacy and safety profile for the topical treatment of psoriasis. Its mechanism of action,

centered on the modulation of the Vitamin D Receptor signaling pathway, leads to the

normalization of keratinocyte proliferation and differentiation. The well-established analytical

methods and biological assays described in this guide are essential for the quality control and

continued research and development of this important therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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